Cas no 80357-74-0 (4-(1,3-Benzothiazol-2-ylsulfanyl)butanoic Acid)

• Product name: 4-(1,3-Benzothiazol-2-ylsulfanyl)butanoic Acid
• CAS No: 80357-74-0
• MF: C₁₁H₁₁NO₂S₂
• MW: 253.34054
• MDL: MFCD00022879
• CID: 889475

4-(1,3-Benzothiazol-2-ylsulfanyl)butanoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(BENZOTHIAZOL-2-YLSULFANYL)-BUTYRIC ACID
• SKF-47281
• SKF-47821
• 4-(1,3-benzothiazol-2-ylsulfanyl)butanoic acid
• 4-(1,3-Benzothiazol-2-ylsulfanyl)butanoic Acid

• MDL： MFCD00022879
• Inchi： InChI=1S/C11H11NO2S2/c13-10(14)6-3-7-15-11-12-8-4-1-2-5-9(8)16-11/h1-2,4-5H,3,6-7H2,(H,13,14)
• InChI Key： VLBFSFGWNXSNRM-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)N=C(SCCCC(=O)O)S2

Computed Properties

• Exact Mass: 253.02300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 103.73000
• LogP: 3.25320

4-(1,3-Benzothiazol-2-ylsulfanyl)butanoic Acid Security Information

4-(1,3-Benzothiazol-2-ylsulfanyl)butanoic Acid Customs Data

• HS CODE：2934200090
• Customs Data：

  China Customs Code:

  2934200090

  Overview:

  2934200090. Other compounds containing a benzothiazole ring. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934200090. other compounds containing in the structure a benzothiazole ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%